![molecular formula C13H19N3OS B5632732 7-[2-(methylthio)pyrimidin-4-yl]-2-oxa-7-azaspiro[4.5]decane](/img/structure/B5632732.png)
7-[2-(methylthio)pyrimidin-4-yl]-2-oxa-7-azaspiro[4.5]decane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
- This compound is part of a class of molecules known as spiro compounds, characterized by their unique structures where two or more rings are joined at a single atom.
Synthesis Analysis
- Research has shown methods for synthesizing related spiro compounds. For example, Chough et al. (2018) explored the design and synthesis of a related compound, highlighting the use of core scaffolds and selective inhibitors in the synthesis process (Chieyeon Chough et al., 2018).
Molecular Structure Analysis
- The molecular structure of spiro compounds is complex and unique. Wen (2002) provides insights into the crystal structure of a related spiro compound, emphasizing the significance of the cyclohexyl ring and chiral properties (W. Wen, 2002).
Chemical Reactions and Properties
- The reactivity of spiro compounds, including 7-[2-(methylthio)pyrimidin-4-yl]-2-oxa-7-azaspiro[4.5]decane, can be complex. Rashevskii et al. (2020) discussed the enhanced reactivity of a similar spiro compound in specific chemical reactions (A. Rashevskii et al., 2020).
Physical Properties Analysis
- The physical properties of spiro compounds vary widely based on their specific structures. Sukhorukov et al. (2008) explored the catalytic hydrogenation of related compounds, which could provide insights into the physical properties of these types of molecules (A. Sukhorukov et al., 2008).
Chemical Properties Analysis
- Spiro compounds like this compound exhibit unique chemical properties due to their structure. Qian et al. (2015) developed a method for the oxidative cyclization of related compounds, highlighting the complex chemical behavior of these molecules (Pengcheng Qian et al., 2015).
properties
IUPAC Name |
9-(2-methylsulfanylpyrimidin-4-yl)-2-oxa-9-azaspiro[4.5]decane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3OS/c1-18-12-14-6-3-11(15-12)16-7-2-4-13(9-16)5-8-17-10-13/h3,6H,2,4-5,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSGNWSVOAIQGSS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC=CC(=N1)N2CCCC3(C2)CCOC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.